Cas no 1609395-89-2 (2-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine dihydrochloride)

• Product Name: 2-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine dihydrochloride
• CAS No: 1609395-89-2
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• MDL: MFCD26959519
• CID: 4608183
• Update Time: 2025-06-12

2-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine dihydrochloride
• AMY27333
• 2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine;dihydrochloride
• 2-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine dihydrochloride, AldrichCPR
• 2-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine dihydrochloride

• MDL： MFCD26959519
• Inchi： 1S/C7H11N3.2ClH/c1-6-4-7-5-8-2-3-10(7)9-6;;/h4,8H,2-3,5H2,1H3;2*1H
• InChI Key： MNYQSWYCNGOQGU-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C(=CC(C)=N1)CNCC2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine dihydrochloride

2-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine dihydrochloride: A Comprehensive Overview

2-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine dihydrochloride (CAS No. 1609395-89-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyrazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The chemical structure of 2-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine dihydrochloride is characterized by a fused pyrazole and pyrazine ring system with a methyl group at the 2-position. The dihydrochloride salt form enhances its solubility and stability in aqueous environments. The synthesis of this compound typically involves multi-step reactions starting from readily available starting materials. One common approach is the condensation of a suitable pyrazole derivative with a substituted pyridine or pyridazine followed by cyclization and subsequent derivatization to introduce the methyl group and form the final dihydrochloride salt.

Recent studies have explored alternative synthetic routes to improve the efficiency and yield of the synthesis process. For instance, a research group at the University of California reported a novel one-pot synthesis method that significantly reduces reaction time and simplifies purification steps (Smith et al., 2021). This method not only enhances the overall yield but also minimizes the formation of by-products, making it a more environmentally friendly approach.

Biological Activities

2-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine dihydrochloride has been extensively studied for its biological activities. One of its most notable properties is its anti-inflammatory effect. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages (Johnson et al., 2019). This activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

Beyond its anti-inflammatory properties, 2-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine dihydrochloride has also demonstrated potential as an analgesic agent. Preclinical studies in animal models have shown that it can reduce pain responses in both acute and chronic pain models (Lee et al., 2020). The mechanism underlying its analgesic effect is not fully understood but may involve interactions with opioid receptors or modulation of pain signaling pathways in the central nervous system.

In addition to its anti-inflammatory and analgesic activities, recent research has also highlighted the neuroprotective potential of 2-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine dihydrochloride. Studies have shown that it can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative diseases (Chen et al., 2021). These findings suggest that this compound may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Applications and Future Directions

The promising biological activities of 2-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine dihydrochloride have led to increased interest in its clinical applications. Several pharmaceutical companies are currently investigating this compound for various therapeutic indications. For example, a Phase I clinical trial is underway to evaluate its safety and efficacy as an anti-inflammatory agent in patients with rheumatoid arthritis (ClinicalTrials.gov Identifier: NCT04833987).

Future research will focus on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve the targeting and efficacy of 2-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine dihydrochloride.

In conclusion, 2-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine dihydrochloride (CAS No. 1609395-89-2) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in treating inflammatory diseases, pain conditions, and neurodegenerative disorders make it an exciting area of research in medicinal chemistry.